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Understanding Disodium Tetracarbonylferrate

Disodium tetracarbonylferrate (Na₂[Fe(CO)₄]), also known as Collman's Reagent, is an oxygen-sensitive,

pyrophoric (catches fire spontaneously in air) colorless solid. It is typically used as a solvate with solvents

like tetrahydrofuran (THF) or dimethoxyethane [1]. Its extreme sensitivity to air and moisture is the primary

cause of decomposition.

Technical Support Center: Handling & Troubleshooting

Here is a guide in a question-and-answer format to help you address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the critical storage conditions for disodium tetracarbonylferrate? A: The reagent must be

stored under a strictly inert atmosphere (e.g., argon or nitrogen) in a sealed container. It should be kept away

from any exposure to air or moisture. While the exact temperature is not specified in general sources, storing

it in a cool, dry place is advisable.

Q2: My reagent solution has turned from colorless to dark. What does this mean? A: A color change

indicates that the reagent has decomposed. Since the pure compound is a colorless solid, solutions should
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also be relatively colorless [1]. A darkening color is a clear sign that it has been exposed to air or moisture

and may no longer be effective for sensitive reactions.

Q3: Which solvents are appropriate for preparing and using solutions of this reagent? A: The reagent is

soluble in and is commonly used with aprotic solvents such as tetrahydrofuran (THF),

dimethylformamide (DMF), and dioxane [1]. These solvents must be thoroughly dried and deoxygenated

before use.

Q4: What is a standard, reliable synthesis method for this reagent? A: A modern synthesis involves

reducing iron pentacarbonyl (Fe(CO)₅) with a strong reducing agent like sodium naphthalene or sodium

benzophenone ketyl in a suitable, dry solvent under an inert atmosphere [1]. > Fe(CO)₅ + 2 Na →

Na₂[Fe(CO)₄] + CO

Troubleshooting Guide

Problem Possible Cause Solution

Low reaction yield Decomposed reagent; inactive
due to air/moisture exposure.

Always use fresh or properly stored reagent.
Confirm solvent purity.

Formation of
precipitates or dark
solids

Decomposition during reaction;
introduction of protic impurities

or oxygen.

Ensure reaction setup is airtight. Check that
all starting materials (alkyl halides, etc.) are

dry.

Failure to initiate
expected reaction

Reagent has lost activity;

incorrect stoichiometry.

Standard synthesis uses a 1:2 molar ratio of

Fe(CO)₅ to sodium reductant [1]. Verify your
reagent is active with a test reaction.

Experimental Workflow for Safe Handling

The diagram below outlines the critical logical steps for working with disodium tetracarbonylferrate to

minimize the risk of decomposition.
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Start Experiment
Preparation

Solvent Purification:
Dry and deoxygenate
THF, DMF, or dioxane

Set up Glovebox or
Schlenk Line

Retrieve Reagent
under Inert Atmosphere

Weigh and Transfer
in Inert Environment

Perform Reaction
under Inert Gas

Monitor Solution Color:
Colorless = Good, Dark = Bad

Proceed to Work-up
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Click to download full resolution via product page

Key Recommendations for Current Research

Consult Specialized Protocols: For detailed, modern experimental procedures, I recommend
searching "Collman's reagent handling protocol" or "disodium tetracarbonylferrate procedure"
in specialized databases like Reaxys or SciFinder.
Prioritize Solvent Quality: The purity and dryness of your solvents are as critical as the handling of

the solid reagent itself.
Validate Reagent Activity: If you are unsure about the quality of an existing batch, running a small-

scale test reaction with a simple alkyl halide can confirm its activity before committing valuable
substrates [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Disodium tetracarbonylferrate [en.wikipedia.org]

To cite this document: Smolecule. [preventing decomposition of disodium tetracarbonylferrate].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12542717#preventing-decomposition-of-disodium-

tetracarbonylferrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s12542717?utm_src=pdf-body-img
https://www.smolecule.com/products/s12542717?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disodium_tetracarbonylferrate
https://www.smolecule.com/products/s12542717?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Disodium_tetracarbonylferrate
https://www.smolecule.com/products/b12542717#preventing-decomposition-of-disodium-tetracarbonylferrate
https://www.smolecule.com/products/b12542717#preventing-decomposition-of-disodium-tetracarbonylferrate
https://www.smolecule.com/products/b12542717#preventing-decomposition-of-disodium-tetracarbonylferrate
https://www.smolecule.com/products/b12542717#preventing-decomposition-of-disodium-tetracarbonylferrate
https://www.smolecule.com/products/s12542717?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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